Cas no 2580113-22-8 (rac-(3R,4S)-4-{(benzyloxy)carbonylamino}-3-hydroxycyclopent-1-ene-1-carboxylic acid)

• Product Name: rac-(3R,4S)-4-{(benzyloxy)carbonylamino}-3-hydroxycyclopent-1-ene-1-carboxylic acid
• CAS No: 2580113-22-8
• MF: C₁₄H₁₅NO₅
• MW: 277.272604227066
• CID: 5659352
• PubChem ID: 165891671
• Update Time: 2025-05-21

rac-(3R,4S)-4-{(benzyloxy)carbonylamino}-3-hydroxycyclopent-1-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-{[(benzyloxy)carbonyl]amino}-3-hydroxycyclopent-1-ene-1-carboxylic acid
• 2580113-22-8
• EN300-27724349
• rac-(3R,4S)-4-{(benzyloxy)carbonylamino}-3-hydroxycyclopent-1-ene-1-carboxylic acid

• Inchi： 1S/C14H15NO5/c16-12-7-10(13(17)18)6-11(12)15-14(19)20-8-9-4-2-1-3-5-9/h1-5,7,11-12,16H,6,8H2,(H,15,19)(H,17,18)/t11-,12+/m0/s1
• InChI Key： MZIAAIGHBCXEJJ-NWDGAFQWSA-N
• SMILES： O[C@@H]1C=C(C(=O)O)C[C@@H]1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 277.09502258g/mol
• Monoisotopic Mass: 277.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 95.9Ų

Additional information on rac-(3R,4S)-4-{(benzyloxy)carbonylamino}-3-hydroxycyclopent-1-ene-1-carboxylic acid

Rac-(3R,4S)-4-{(Benzyloxy)carbonylamino}-3-hydroxycyclopent-1-ene-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2580113-22-8, known as rac-(3R,4S)-4-{(benzyloxy)carbonylamino}-3-hydroxycyclopent-1-ene-1-carboxylic acid, is a complex organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable tool in drug discovery and development.

The structure of this compound features a cyclopentene ring system with hydroxyl and carboxylic acid functionalities. The presence of the benzyloxy group adds to its complexity and bioavailability. Recent studies have highlighted the importance of such structures in modulating biological activities, particularly in enzyme inhibition and receptor binding.

One of the key aspects of this compound is its stereochemistry, specifically the (3R,4S) configuration. Stereoisomerism plays a crucial role in determining the biological activity of molecules, and this compound's configuration has been shown to influence its interaction with target proteins. Researchers have utilized advanced computational methods to predict and validate the binding affinities of this compound with various therapeutic targets.

The synthesis of rac-(3R,4S)-4-{(benzyloxy)carbonylamino}-3-hydroxycyclopent-1-ene-1-carboxylic acid involves multi-step organic reactions, including ring-forming processes and functional group transformations. The use of protecting groups, such as the benzyloxy carbonyl (Cbz) group, is essential in ensuring the stability and regioselectivity of these reactions.

Recent advancements in medicinal chemistry have led to the exploration of this compound as a potential lead molecule for treating various diseases. Its ability to inhibit specific enzymes involved in metabolic disorders has been a focal point of recent research efforts. Preclinical studies have demonstrated promising results in terms of efficacy and safety profiles.

In addition to its pharmacological applications, this compound serves as a valuable intermediate in the synthesis of more complex molecules. Its versatile structure allows for further functionalization, enabling researchers to explore diverse chemical space and discover novel bioactive agents.

The development of efficient analytical techniques has significantly enhanced our understanding of this compound's properties. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity.

Looking ahead, ongoing research aims to optimize the synthesis routes for this compound while exploring its potential applications in personalized medicine. The integration of artificial intelligence (AI) into drug design is expected to accelerate the discovery process and improve the therapeutic outcomes associated with this molecule.

In conclusion, rac-(3R,4S)-4-{(benzyloxy)carbonylamino}-3-hydroxycyclopent-1-ene-1-carboxylic acid represents a promising avenue for advancing modern medicine. Its unique chemical properties and stereochemical features position it as a key player in the development of innovative therapeutic agents.